2-bromo-N-(2-ethyl-6-methylphenyl)benzamide

• IUPAC Name: 2-bromo-N-(2-ethyl-6-methylphenyl)benzamide
• InChI: InChI=1S/C16H16BrNO/c1-3-12-8-6-7-11(2)15(12)18-16(19)13-9-4-5-10-14(13)17/h4-10H,3H2,1-2H3,(H,18,19)
• InChI Key: ZKPLKEMONGFZKE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C2=CC=CC=C2Br)C
• Molecular Formula: C16H16BrNO
• Molecular Weight: 318.21 g/mol

Description

2-bromo-N-(2-ethyl-6-methylphenyl)benzamide is a useful research compound. Its molecular formula is C16H16BrNO and its molecular weight is 318.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 317.04153 g/mol and the complexity rating of the compound is 307. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis of New Thiourea Derivatives : Research into thiourea derivatives, which are structurally similar to the query compound, demonstrates their synthesis and spectroscopic characterization. These compounds have shown significant anti-pathogenic activity, especially against biofilm-forming bacteria such as Pseudomonas aeruginosa and Staphylococcus aureus, indicating potential applications in developing new antimicrobial agents with antibiofilm properties (Limban et al., 2011).

• Characterization of Metal Complexes : The synthesis and characterization of Cu(II) and Ni(II) complexes of certain benzamide derivatives highlight the chemical versatility and reactivity of these compounds, showing their potential in coordination chemistry and materials science (Binzet et al., 2009).

Antimicrobial Activity

• Antibacterial and Antifungal Activities : Substituted benzamide derivatives have been explored for their antimicrobial properties, showing significant activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi. This indicates the potential of these compounds for further development into novel antimicrobial agents (Laxmi et al., 2019).

Molecularly Imprinted Polymers

• Fabrication of Molecularly Imprinted Polymers : The use of certain benzamide derivatives in the synthesis of molecularly imprinted polymers (MIPs) showcases the application of these compounds in creating materials with specific binding sites for biomolecules. This has implications for bio-sensing, drug delivery, and selective adsorption applications (Sobiech et al., 2022).

Photochemical Reactions

• Photocyclization Reactions : Studies on the photochemical reactions of N-(2-acylphenyl)-2-bromo-2-methylpropanamides, which are related to the query compound, have uncovered novel photocyclization reactions leading to the formation of unique cyclic compounds. This research opens new pathways in the synthesis of complex organic molecules (Nishio et al., 2005).